N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C29H32N4O3S2/c1-20-14-21(2)17-33(16-20)38(35,36)24-10-8-23(9-11-24)28(34)31-29-26(15-30)25-12-13-32(19-27(25)37-29)18-22-6-4-3-5-7-22/h3-11,20-21H,12-14,16-19H2,1-2H3,(H,31,34)
• InChI Key: RHKHDMMOSUOURN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C#N)C
• Molecular Formula: C29H32N4O3S2
• Molecular Weight: 548.7 g/mol

Description

N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C29H32N4O3S2 and its molecular weight is 548.72. The purity is usually 95%.
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Scientific Research Applications

Chemical Sensing and Environmental Application

Research on reaction-based fluorescent probes for selective discrimination of thiophenols over aliphatic thiols highlights the importance of such compounds in chemical, biological, and environmental sciences. The development of these probes can lead to advancements in detecting toxic substances in water samples, demonstrating the compound's potential in environmental monitoring and safety applications (Wang et al., 2012).

Medicinal Chemistry and Drug Design

The synthesis and prognosis of anti-inflammatory activity of related heterocyclic compounds indicate their significance in medicinal chemistry. By exploring the anti-inflammatory properties of these compounds, researchers can develop new therapeutic agents, emphasizing the role of such compounds in drug discovery and development (Chiriapkin et al., 2021).

Anticancer Research

Studies on compounds for their anticancer activity against human breast cancer cell lines suggest the potential therapeutic applications of similar compounds in oncology. By evaluating their cytotoxic activity, researchers can identify new candidates for anticancer drugs, highlighting the importance of these compounds in cancer research (Ghorab et al., 2012).

Material Science

The synthesis and characterization of new polyamide-imides containing pendent groups indicate the role of such compounds in material science. These materials' properties, such as solubility and thermal stability, make them suitable for various applications, including the development of new polymers with advanced features (Liaw et al., 2001).

Antimicrobial Agents

The development of sulfonamide derivatives as antimicrobial agents showcases the potential of related compounds in combating microbial infections. By designing and synthesizing these agents, researchers contribute to the ongoing search for more effective treatments against resistant bacteria and other pathogens (Komshina et al., 2020).